2-Chloro-5,6-dihydro-8h-imidazo[2,1-c][1,4]oxazine

• Molecular Formula: C6H7ClN2O
• Molecular Weight: 158.58 g/mol
• IUPAC Name: 2-chloro-6,8-dihydro-5H-imidazo[2,1-c][1,4]oxazine
• InChI: InChI=1S/C6H7ClN2O/c7-5-3-9-1-2-10-4-6(9)8-5/h3H,1-2,4H2
• InChI Key: DZAVRJZOVAXPSC-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=NC(=CN21)Cl

Description

2-Chloro-5,6-dihydro-8H-imidazo[2,1-c][1,4]oxazine is a heterocyclic compound that features both imidazole and oxazine rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-5,6-dihydro-8H-imidazo[2,1-c][1,4]oxazine typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the condensation of 3-(4-methoxyphenylamino)-5,6-dihydro-2H-1,4-oxazine with substituted phenacyl bromides . The reaction conditions often require the use of acetic anhydride and may involve heating to facilitate the formation of the desired product.

Industrial Production Methods

While specific industrial production methods for 2-Chloro-5,6-dihydro-8H-imidazo[2,1-c][1,4]oxazine are not widely documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity of the compound.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-5,6-dihydro-8H-imidazo[2,1-c][1,4]oxazine can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted by other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under appropriate conditions to form different derivatives.

Cyclization: Intramolecular cyclization reactions can lead to the formation of more complex structures.

Common Reagents and Conditions

Common reagents used in the reactions of 2-Chloro-5,6-dihydro-8H-imidazo[2,1-c][1,4]oxazine include:

Nucleophiles: Such as amines and thiols for substitution reactions.

Oxidizing Agents: Such as hydrogen peroxide for oxidation reactions.

Reducing Agents: Such as sodium borohydride for reduction reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted imidazo[2,1-c][1,4]oxazine derivatives, while oxidation and reduction reactions can lead to different oxidation states of the compound.

Scientific Research Applications

2-Chloro-5,6-dihydro-8H-imidazo[2,1-c][1,4]oxazine has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a beta-lactamase inhibitor, which could be useful in combating antibiotic resistance.

Materials Science: The compound’s unique structure makes it a candidate for the development of new materials with specific electronic or optical properties.

Biological Studies: It is used in studies to understand its interaction with various biological targets and pathways.

Mechanism of Action

The mechanism of action of 2-Chloro-5,6-dihydro-8H-imidazo[2,1-c][1,4]oxazine involves its interaction with specific molecular targets. For instance, as a beta-lactamase inhibitor, it binds irreversibly to the active site of the enzyme, preventing it from breaking down beta-lactam antibiotics . This interaction involves the formation of a stable complex between the compound and the enzyme, effectively inhibiting its activity.

Comparison with Similar Compounds

Similar Compounds

• 5,6-Dihydro-8H-imidazo[2,1-c][1,4]oxazine-2-carboxylic acid hydrochloride
• 1,3-Diaryl-5,6-dihydro-8H-imidazo[2,1-c][1,4]oxazine

Uniqueness

2-Chloro-5,6-dihydro-8H-imidazo[2,1-c][1,4]oxazine is unique due to the presence of the chlorine atom, which can significantly influence its reactivity and interaction with biological targets. This makes it distinct from other similar compounds that may lack this substituent.